Cas no 866726-76-3 (N-(4-fluorophenyl)-2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 866726-76-3
• MF: C₂₇H₂₂FN₃O₂S
• MW: 471.54588842392
• CID: 6408430
• PubChem ID: 2136801
• Update Time: 2025-10-05

N-(4-fluorophenyl)-2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• AKOS001842520
• F1604-0450
• N-(4-fluorophenyl)-2-((9-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide
• N-(4-fluorophenyl)-2-[[9-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• 866726-76-3
• N-(4-fluorophenyl)-2-{[9-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C27H22FN3O2S/c1-16-6-8-18(9-7-16)25-30-26-22(14-19-5-3-4-17(2)24(19)33-26)27(31-25)34-15-23(32)29-21-12-10-20(28)11-13-21/h3-13H,14-15H2,1-2H3,(H,29,32)
• InChI Key： JFQMPVOYMKFPNM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N=C(C2=CC=C(C)C=C2)N=C2OC3=C(C=CC=C3C)CC2=1

Computed Properties

• Exact Mass: 471.14167629g/mol
• Monoisotopic Mass: 471.14167629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 89.4Ų

Additional information on N-(4-fluorophenyl)-2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide

Research Brief on N-(4-fluorophenyl)-2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide (CAS: 866726-76-3)

N-(4-fluorophenyl)-2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide (CAS: 866726-76-3) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key biological pathways, particularly in the context of cancer and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The compound belongs to the chromeno[2,3-d]pyrimidine class, which is known for its diverse pharmacological activities. Structural analysis reveals that the presence of a fluorophenyl group and a methylphenyl substituent enhances its binding affinity to specific molecular targets. Recent synthetic approaches have optimized the yield and purity of 866726-76-3, enabling more robust pharmacological evaluations. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to confirm its molecular structure and stability.

In vitro studies have demonstrated that 866726-76-3 exhibits potent inhibitory activity against certain kinases involved in cell proliferation and survival. For instance, it has shown promising results in inhibiting the activity of PI3K/AKT/mTOR pathway components, which are frequently dysregulated in cancers. Additionally, the compound has been evaluated for its anti-inflammatory properties, with findings suggesting its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6. These dual activities make it a compelling candidate for further development in oncology and immunology.

Preclinical animal models have provided preliminary evidence of the compound's efficacy and safety. In xenograft models of breast and lung cancer, treatment with 866726-76-3 led to significant tumor growth inhibition without observable toxicity at therapeutic doses. Pharmacokinetic studies indicate favorable bioavailability and half-life, supporting its potential for oral administration. However, further optimization of its physicochemical properties may be required to improve its drug-like characteristics.

Despite these promising findings, challenges remain in the clinical translation of 866726-76-3. Issues such as off-target effects, metabolic stability, and formulation development need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline. The ongoing research on 866726-76-3 highlights its potential as a versatile scaffold for the design of next-generation therapeutics.

In conclusion, N-(4-fluorophenyl)-2-{9-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features and broad-spectrum biological activities warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic profile and exploring its efficacy in combination therapies. This research brief underscores the importance of continued investment in the development of novel small molecules like 866726-76-3 to address unmet medical needs.